Cas no 2171612-97-6 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobutanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobutanoic acid
• CAS No: 2171612-97-6
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6102134
• PubChem ID: 165803411
• Update Time: 2025-10-30

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobutanoic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbutanamido]butanoic acid
• EN300-1488232
• 2171612-97-6

• Inchi： 1S/C25H30N2O5/c1-5-22(24(29)30)27(4)23(28)15(2)16(3)26-25(31)32-14-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,15-16,21-22H,5,14H2,1-4H3,(H,26,31)(H,29,30)
• InChI Key： MWDSOWVTHGWHKG-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(N(C)C(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobutanoic acid

Recent Advances in the Study of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobutanoic acid (CAS: 2171612-97-6)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobutanoic acid (CAS: 2171612-97-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and unique structural features, has been explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for more complex bioactive molecules. Recent studies have focused on optimizing its synthesis, understanding its physicochemical properties, and evaluating its biological activity.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids during SPPS, and the incorporation of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobutanoic acid has been shown to improve the efficiency and yield of peptide chain elongation. A 2023 study published in the Journal of Peptide Science demonstrated that this compound exhibits superior stability under standard SPPS conditions, reducing side reactions such as epimerization and aggregation.

In addition to its applications in peptide synthesis, recent investigations have explored the potential of 2171612-97-6 as a precursor for the development of novel drug delivery systems. Researchers at the University of Cambridge reported in a 2024 Nature Communications article that derivatives of this compound can self-assemble into nanostructures capable of encapsulating hydrophobic drugs. These nanostructures demonstrated enhanced bioavailability and targeted delivery in preclinical models, suggesting promising therapeutic applications.

The physicochemical properties of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobutanoic acid have also been a subject of detailed study. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structural conformation and stability under various conditions. These studies have provided valuable insights into the compound's behavior in different solvents and at varying pH levels, which is crucial for its formulation in pharmaceutical applications.

Looking ahead, researchers are particularly interested in exploring the biological activity of this compound and its derivatives. Preliminary in vitro studies have indicated potential antimicrobial and anti-inflammatory properties, although further validation is required. The unique combination of the Fmoc group and the dimethylbutanamidobutanoic acid moiety may offer new opportunities for the design of multifunctional therapeutic agents.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobutanoic acid (CAS: 2171612-97-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and potential therapeutic uses make it a subject of ongoing investigation. Future research directions may include the development of more efficient synthetic routes, exploration of its biological activities, and optimization of its formulations for clinical applications.